Cas no 1183029-70-0 (methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate)

Methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate is a heterocyclic ester compound featuring a 1,2,4-triazole moiety with an amino substituent. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The presence of both the reactive amino group and ester functionality allows for further derivatization, enabling the synthesis of more complex molecules. Its stability under standard conditions and compatibility with common organic solvents enhance its utility in multistep reactions. The compound is of interest in the development of biologically active agents, owing to the pharmacophoric properties of the 1,2,4-triazole scaffold. Proper handling and storage are recommended to maintain its integrity.

methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate structure

1183029-70-0 structure

Product Name:methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate

CAS No:1183029-70-0

MF:C₇H₁₂N₄O₂

MW:184.195780754089

CID:6420918

PubChem ID:60911197

Update Time:2025-06-07

methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

- methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate
- EN300-1107992
- 1183029-70-0
- Inchi： 1S/C7H12N4O2/c1-13-6(12)3-2-4-11-5-9-7(8)10-11/h5H,2-4H2,1H3,(H2,8,10)
- InChI Key： NEEOCCXUMKTYQG-UHFFFAOYSA-N
- SMILES： O(C)C(CCCN1C=NC(N)=N1)=O

Computed Properties

Exact Mass: 184.09602564g/mol
Monoisotopic Mass: 184.09602564g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 83Å²

methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1107992-0.05g	methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate	1183029-70-0	95%	0.05g	$587.0	2023-10-27
Enamine	EN300-1107992-0.1g	methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate	1183029-70-0	95%	0.1g	$615.0	2023-10-27
Enamine	EN300-1107992-0.25g	methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate	1183029-70-0	95%	0.25g	$642.0	2023-10-27
Enamine	EN300-1107992-0.5g	methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate	1183029-70-0	95%	0.5g	$671.0	2023-10-27
Enamine	EN300-1107992-1.0g	methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate	1183029-70-0		1g	$1100.0	2023-06-10
Enamine	EN300-1107992-2.5g	methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate	1183029-70-0	95%	2.5g	$1370.0	2023-10-27
Enamine	EN300-1107992-5.0g	methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate	1183029-70-0		5g	$3189.0	2023-06-10
Enamine	EN300-1107992-10.0g	methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate	1183029-70-0		10g	$4729.0	2023-06-10
Enamine	EN300-1107992-1g	methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate	1183029-70-0	95%	1g	$699.0	2023-10-27
Enamine	EN300-1107992-5g	methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate	1183029-70-0	95%	5g	$2028.0	2023-10-27